2-(ethoxycarbonylamino)propanoic Acid

• IUPAC Name: 2-(ethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C6H11NO4/c1-3-11-6(10)7-4(2)5(8)9/h4H,3H2,1-2H3,(H,7,10)(H,8,9)
• InChI Key: JYQWKPMPTMJFCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(C)C(=O)O
• Molecular Formula: C6H11NO4
• DSSTOX Substance ID: DTXSID10391416
• Molecular Weight: 161.16 g/mol
• CAS RN: 6318-52-1

Description

2-(ethoxycarbonylamino)propanoic Acid, also known as N-(2-carbomethoxyethyl)glycine, is a synthetic compound used in various fields of research and industry. It is a derivative of propanoic acid with a molecular formula of C6H11NO4.

Molecular Structure Analysis

The molecular structure of 2-(ethoxycarbonylamino)propanoic Acid consists of 6 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms. The InChI string representation of the molecule is InChI=1S/C6H11NO4/c1-3-11-6(10)7-4(2)5(8)9/h4H,3H2,1-2H3,(H,7,10)(H,8,9)/t4-/m0/s1.

Physical And Chemical Properties Analysis

The molecular weight of 2-(ethoxycarbonylamino)propanoic Acid is 161.16 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4. The compound also has a rotatable bond count of 4.

Scientific Research Applications

Catalyst Development for Methyl Propanoate Production

2-(Ethoxycarbonylamino)propanoic acid plays a role in the development of catalysts for producing methyl propanoate, a chemical used in various industries. A study highlighted the creation of a highly active and selective catalyst based on a new zero valent palladium complex for this purpose (Clegg et al., 1999).

Synthesis of 5-Ethoxyoxazoles

This compound is used in the efficient synthesis of 5-ethoxyoxazoles via the aza-Wittig reaction, which is a significant step in organic chemistry for the creation of complex molecules (Huang, Nie, & Ding, 2009).

Creation of Optically Active α-Nucleic Acid Base Substituted Propanoic Acids

2-(Ethoxycarbonylamino)propanoic acid has been utilized in the synthesis of optically active α-nucleic acid base substituted propanoic acids. This application is important in the field of nucleic acid research and pharmaceuticals (Overberger & Chang, 1989).

Biocatalysis for β-Substituted-γ-Amino Acids

The compound has been used in a biocatalytic route to create chiral precursors of β-substituted-γ-amino acids. This approach offers a practical and efficient synthesis of optically active compounds, demonstrating the compound's importance in the synthesis of biologically significant molecules (Mukherjee & Martínez, 2011).

Enantioselective Enzymatic Hydrolysis

Another significant application is in the enantioselective enzymatic hydrolysis for the large-scale production of important pharmaceutical intermediates, showcasing its role in industrial biocatalysis (Deussen et al., 2003).

Exploration in Methoxycarbonylation Pathways

It is also involved in the study of methoxycarbonylation pathways, providing insights into the mechanisms of organic reactions, which is crucial for developing new synthetic methods (Eastham et al., 2000).

Kinetic and Mechanistic Studies

The compound has been used in kinetic and mechanistic studies, such as in the thermal gas-phase elimination of α- and β-(N-arylamino)propanoic acids, contributing to the understanding of reaction dynamics (Al-Awadi et al., 2004).

Anticancer Activity Research

Additionally, it has been synthesized for research in anticancer activities, highlighting its potential in medicinal chemistry (Ruan et al., 2009).

Mechanism of Action

Mode of Action

It’s worth noting that compounds containing leucine or a derivative thereof resulting from the reaction of leucine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom .

Biochemical Pathways

It’s known that compounds of this nature can play a role in various biochemical processes .

Result of Action

It’s known that compounds of this nature can have various effects at the molecular and cellular level .